Cas no 84952-69-2 (2-Methoxybutanal)

2-Methoxybutanal structure
2-Methoxybutanal structure
Product name:2-Methoxybutanal
CAS No:84952-69-2
MF:C5H10O2
MW:102.132
CID:2806514
PubChem ID:13792372

2-Methoxybutanal Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxybutanal
    • DTXSID20549582
    • 84952-69-2
    • SCHEMBL1392324
    • DTXCID30500366
    • Inchi: InChI=1S/C5H10O2/c1-3-5(4-6)7-2/h4-5H,3H2,1-2H3
    • InChI Key: CERVLVANLTVGSM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 102.068079557Da
  • Monoisotopic Mass: 102.068079557Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 52
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 26.3Ų

2-Methoxybutanal Related Literature

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